Cas no 95333-64-5 (4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol)

• Product Name: 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol
• CAS No: 95333-64-5
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 810663
• PubChem ID: 3035523
• Update Time: 2025-10-24

4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-1-[(4-hydroxyphenyl)methyl]-
• 1-(4-Hydroxybenzyl)imidazole-2-thiol
• 3-[(4-hydroxyphenyl)methyl]-1H-imidazole-2-thione
• 1-(4'-hydroxybenzyl)-2-thioimidazole
• 1-(p-hydroxybenzyl)-1,3-dihydro-2H-imidazole-2-thione
• 1-Hbit
• Lopac-H-6892
• NCGC00015512-03
• CCG-204674
• 4-[(2-sulfanyl-1H-imidazol-1-yl)methyl]phenol
• AKOS026729547
• EN300-157294
• H 6892
• SR-01000075914-1
• BDBM50014968
• 95333-64-5
• 4-((2-Mercapto-1H-imidazol-1-yl)methyl)phenol
• DTXSID20241812
• SDCCGSBI-0050567.P002
• 1-(4-Hydroxy-benzyl)-1,3-dihydro-imidazole-2-thione
• 4-(2-Mercapto-imidazol-1-ylmethyl)-phenol
• Z2286614991
• Lopac0_000585
• NCGC00093964-02
• NCGC00261270-01
• NCGC00015512-02
• Tox21_500585
• PD015107
• CHEMBL164747
• 1-(4-hydroxybenzyl)imidazole-2-thione
• SCHEMBL1320600
• NCGC00015512-01
• NCGC00093964-01
• EU-0100585
• SR-01000075914
• LP00585
• HMS3261F12
• NCGC00015512-04
• SCHEMBL10621224
• 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol

• MDL： MFCD00079360
• Inchi： 1S/C10H10N2OS/c13-9-3-1-8(2-4-9)7-12-6-5-11-10(12)14/h1-6,13H,7H2,(H,11,14)
• InChI Key： WVWZHFJGVDNBDA-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 206.05100
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 76.85000
• LogP: 1.92570

Additional information on 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol

4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol: A Comprehensive Overview

The compound 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol, identified by the CAS registry number CAS No. 95333-64-5, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, which are widely studied due to their unique chemical properties and versatile functionalities. The structure of this molecule consists of a phenolic group attached to a methyl-substituted imidazole ring, where the imidazole moiety is further substituted with a sulfanyl (thioether) group. This combination of functional groups imparts the molecule with distinctive reactivity and selectivity, making it a valuable compound in both academic research and practical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol. Researchers have employed various strategies, including one-pot synthesis, microwave-assisted synthesis, and catalytic methods, to optimize the production process. These methods not only enhance the yield but also reduce the reaction time, making the synthesis more cost-effective and environmentally friendly. The ability to synthesize this compound in large quantities has paved the way for its exploration in diverse fields such as pharmacology, materials science, and environmental chemistry.

In the field of pharmacology, 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol has shown promising results as a potential drug candidate. Studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research has highlighted its potential as an anti-inflammatory agent due to its inhibitory effects on cyclooxygenase enzymes. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The unique electronic properties of 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol make it an attractive candidate for applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in metalloorganic frameworks (MOFs) and coordination polymers. These materials have potential applications in gas storage, catalysis, and sensing technologies. Furthermore, the sulfur-containing imidazole ring imparts thiol-like reactivity to the molecule, enabling it to participate in thiol–ene click reactions—a versatile tool in polymer chemistry and drug delivery systems.

In terms of environmental applications, 4-(2-Sulfanyl-1H-imidazol-1-yl)methylphenol has been investigated for its role in pollution control and remediation. Its ability to act as a reducing agent has been leveraged in the removal of heavy metal ions from aqueous solutions. Additionally, studies have explored its potential as a catalyst in organic transformations that are environmentally benign and sustainable.

The growing interest in CAS No. 95333-64-5 can be attributed to its multifaceted properties and adaptability across different scientific domains. As research continues to uncover new insights into its structure-function relationships and reactivity patterns, this compound is poised to play an increasingly important role in both academic and industrial settings.